Cas no 80486-64-2 (methyl 5-(2H-tetrazol-5-yl)pentanoate)

methyl 5-(2H-tetrazol-5-yl)pentanoate structure
80486-64-2 structure
Product Name:methyl 5-(2H-tetrazol-5-yl)pentanoate
CAS No:80486-64-2
MF:C7H12N4O2
MW:184.195780754089
CID:2802745
PubChem ID:21295292
Update Time:2025-04-21

methyl 5-(2H-tetrazol-5-yl)pentanoate Chemical and Physical Properties

Names and Identifiers

    • DTXSID70612098
    • 80486-64-2
    • XLDGMONTXXLGDG-UHFFFAOYSA-N
    • methyl 5-tetrazol-5-ylpentanoate
    • SCHEMBL442310
    • methyl 5-(2H-tetrazol-5-yl)pentanoate
    • Inchi: 1S/C7H12N4O2/c1-13-7(12)5-3-2-4-6-8-10-11-9-6/h2-5H2,1H3,(H,8,9,10,11)
    • InChI Key: XLDGMONTXXLGDG-UHFFFAOYSA-N
    • SMILES: O(C)C(CCCCC1N=NNN=1)=O

Computed Properties

  • Exact Mass: 184.09602564Da
  • Monoisotopic Mass: 184.09602564Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 6
  • Complexity: 165
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 80.8Ų
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